molecular formula C9H9Cl2NO2 B8480934 Isopropyl 5,6-dichloronicotinate

Isopropyl 5,6-dichloronicotinate

Cat. No.: B8480934
M. Wt: 234.08 g/mol
InChI Key: MBTLKQDHIVTNAN-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Isopropyl 5,6-dichloronicotinate is a useful research compound. Its molecular formula is C9H9Cl2NO2 and its molecular weight is 234.08 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C9H9Cl2NO2

Molecular Weight

234.08 g/mol

IUPAC Name

propan-2-yl 5,6-dichloropyridine-3-carboxylate

InChI

InChI=1S/C9H9Cl2NO2/c1-5(2)14-9(13)6-3-7(10)8(11)12-4-6/h3-5H,1-2H3

InChI Key

MBTLKQDHIVTNAN-UHFFFAOYSA-N

Canonical SMILES

CC(C)OC(=O)C1=CC(=C(N=C1)Cl)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

5,6-Dichloronicotinic acid (2.00 g, 10.4 mmol) was dissolved in 50 mL isopropanol to which was added BF3 -diethyl etherate (3.84 mL, 3 eq). The solution was refluxed overnight. When cooled, the solution was poured into 100 mL water and extracted with Et2O (2×100 mL) The organics were collected, washed with water, brine, 1.0 N NaOH, dried over MgSO4, and concentrated to give isopropyl 5,6-dichloronicotinate (0.62 g) as a cream solid.
Quantity
2 g
Type
reactant
Reaction Step One
Quantity
50 mL
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

To a solution of 5,6-dichloro nicotinic acid (12.2 g, 63.5 mmol) in isopropanol (70 mL), H2SO4 (4 mL) is added dropwise. The mixture is stirred at 80° C. for 16 h before it is cooled to rt and concentrated in vacuo. The residue is dissolved in dioxane (100 mL) and concentrated again. The crude product is purified by CC (heptane:EA 1:3) to give 5,6-dichloro nicotinic acid isopropyl ester (9.29 g) as a pale beige oil; LC-MS: tR=1.33 min, [M+1]+=233.94.
Quantity
12.2 g
Type
reactant
Reaction Step One
Quantity
70 mL
Type
reactant
Reaction Step One
Name
Quantity
4 mL
Type
solvent
Reaction Step One

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